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A comprehensive review of field studies demonstrates the superior efficacy of combination

lures containing both codlemone and pear ester for monitoring codling moth (Cydia

pomonella) populations, particularly in orchards utilizing mating disruption (MD) strategies.

These combination lures consistently attract significantly more male moths than lures baited

with either codlemone or pear ester alone, and in some cases, also enhance the capture of

female moths, providing a more accurate assessment of pest pressure.

Field validation studies have repeatedly shown a synergistic effect when the codling moth sex

pheromone, codlemone, is combined with the host-plant volatile, pear ester.[1][2][3] This

enhanced attraction is crucial for effective monitoring in MD-treated orchards, where high

concentrations of synthetic pheromone can overwhelm standard codlemone-baited traps,

making it difficult to gauge the true moth population.[4][5][6] The addition of pear ester, a

kairomone attractive to both sexes, helps to overcome this challenge.[2][5][7]

Comparative Performance of Lure Combinations
The effectiveness of various lure combinations has been rigorously tested in numerous field

trials conducted in apple and pear orchards. The data consistently highlight the superiority of

the codlemone and pear ester combination.
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Lure Type Target Sex Relative Efficacy Key Findings

Codlemone + Pear

Ester ("Combo")

Primarily Males, some

Females
High

Consistently captures

significantly more total

moths than single-

component lures in

both mating disruption

and non-disrupted

orchards.[1][2][8] The

synergistic effect is

most pronounced for

male moths.[2][3]

Codlemone Alone Males
Moderate to Low (in

MD)

Standard monitoring

tool, but its efficacy is

significantly reduced

in orchards treated

with mating disruption.

[4][5][6] High-load

codlemone lures offer

some improvement

but are generally

outperformed by

combo lures.[1]

Pear Ester Alone Males and Females Moderate

Attracts both sexes,

providing a more

balanced population

sample.[5][7]

However, total catch is

generally lower than

combo lures.[1][8] Its

attractiveness can

vary depending on the

pear cultivar and

presence of fruit

injury.[5]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://academic.oup.com/jinsectscience/article/10/1/139/876740
https://pmc.ncbi.nlm.nih.gov/articles/PMC3016998/
https://www.researchgate.net/publication/47154829_Comparison_of_Lures_Loaded_with_Codlemone_and_Pear_Ester_for_Capturing_Codling_Moths_Cydia_pomonella_in_Apple_and_Pear_Orchards_using_Mating_Disruption
https://pmc.ncbi.nlm.nih.gov/articles/PMC3016998/
https://www.ars.usda.gov/research/publications/publication/?seqNo115=174989
https://extension.usu.edu/planthealth/research/codling-moth-mating-disruption.pdf
https://www.ars.usda.gov/ARSUserFiles/20920000/PublicationLists/Knight_Extra/PE%20in%20Pears.pdf
https://ucanr.edu/sites/default/files/2011-03/80964.pdf
https://academic.oup.com/jinsectscience/article/10/1/139/876740
https://www.ars.usda.gov/ARSUserFiles/20920000/PublicationLists/Knight_Extra/PE%20in%20Pears.pdf
https://www.mdpi.com/2075-4450/7/4/68
https://academic.oup.com/jinsectscience/article/10/1/139/876740
https://www.researchgate.net/publication/47154829_Comparison_of_Lures_Loaded_with_Codlemone_and_Pear_Ester_for_Capturing_Codling_Moths_Cydia_pomonella_in_Apple_and_Pear_Orchards_using_Mating_Disruption
https://www.ars.usda.gov/ARSUserFiles/20920000/PublicationLists/Knight_Extra/PE%20in%20Pears.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Codlemone + Pear

Ester + Acetic Acid
Males and Females Very High

The addition of acetic

acid can further

increase the capture

of female moths,

sometimes by 8 to 10

times compared to the

pear ester-pheromone

combination alone.[9]

This three-component

lure offers a highly

effective tool for

monitoring both

sexes.[7][9]

Pear Ester + Acetic

Acid
Primarily Females Moderate

This combination is

particularly effective at

capturing female

codling moths,

catching 2-3 times

more females than the

codlemone-pear ester

combo in some

studies.[7][10]

Experimental Protocols for Field Validation
The field validation of these lures typically follows a standardized experimental protocol

designed to ensure objective and comparable results.

Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1047&context=usdaagresmag
https://www.mdpi.com/2075-4450/7/4/68
https://digitalcommons.unl.edu/cgi/viewcontent.cgi?article=1047&context=usdaagresmag
https://www.mdpi.com/2075-4450/7/4/68
https://pubmed.ncbi.nlm.nih.gov/27898001/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Setup

Data Collection

Data Analysis

Select Apple/Pear Orchards
(Mating Disruption & Control Plots)

Deploy Traps
(e.g., Delta, Wing)

Randomized Block Design

Bait Traps with Lure Types:
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- Codlemone Alone
- Pear Ester Alone

- Other Combinations

Weekly Trap Servicing
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- Mating Status of Females

Replace Lures at Recommended Intervals Statistical Analysis
(e.g., ANOVA, Tukey's Test)

Repeat for Duration of Season

Compare Mean Trap Catches
Across Lure Types

Correlate Trap Catch with
Fruit Injury Levels
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A generalized experimental workflow for the field validation of codling moth lures.
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1. Site Selection: Experiments are typically conducted in commercial apple or pear orchards. To

assess the lure's performance under different conditions, both orchards with and without

mating disruption treatments are often included.[1][8]

2. Experimental Design: A randomized complete block design is commonly employed to

minimize the effects of spatial variability within the orchard. Replicated plots are established for

each lure type being tested.[8]

3. Trap and Lure Deployment:

Traps: Delta or wing traps are the most frequently used trap types.[7][8]
Lures: The lures being compared (e.g., codlemone + pear ester, codlemone alone, pear
ester alone) are placed in the traps. Lure loading and release rates are standardized
according to manufacturer specifications.[1][8]
Placement: Traps are hung in the upper third of the tree canopy at a specified density and
distance from each other to avoid interference.[11]

4. Data Collection: Traps are serviced weekly throughout the codling moth flight season. The

number of male and female moths caught in each trap is recorded. In some studies, the mating

status of captured female moths is also determined to better understand the impact on

reproduction.[1][8] Lures are replaced at recommended intervals to ensure consistent

performance.[6]

5. Data Analysis: The collected data are subjected to statistical analysis, typically using

analysis of variance (ANOVA), to determine if there are significant differences in the mean

number of moths captured by the different lure types. Post-hoc tests, such as Tukey's test, are

often used to make pairwise comparisons between lures.[8]

Signaling Pathway in Codling Moth Attraction
The enhanced efficacy of combination lures can be understood by considering the signaling

pathways they activate in the codling moth.
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Simplified signaling pathway illustrating codling moth attraction to combination lures.

Codlemone, as the primary component of the female sex pheromone, is a powerful long-range

attractant for male moths. Pear ester, a volatile compound released by ripe pears, acts as a

host-finding kairomone for both sexes. The combination of these two signals creates a more

potent and attractive stimulus, suggesting to the male moth the presence of both a potential

mate and a suitable oviposition site. This dual-signal approach enhances the probability of

luring moths to the trap.

In conclusion, the field validation data strongly support the use of codlemone and pear ester

combination lures for the effective monitoring of codling moth populations. These lures provide

a more sensitive and reliable tool for pest managers, especially in the context of integrated pest

management programs that include mating disruption. The further addition of acetic acid can

provide an even more powerful tool for monitoring female moths.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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